4-Methoxycyclohexanol

• IUPAC Name: 4-methoxycyclohexan-1-ol
• InChI: InChI=1S/C7H14O2/c1-9-7-4-2-6(8)3-5-7/h6-8H,2-5H2,1H3
• InChI Key: PFTGXSGDFZZZFY-UHFFFAOYSA-N
• Canonical SMILES: COC1CCC(CC1)O
• Molecular Formula: C7H14O2
• DSSTOX Substance ID: DTXSID00170994
• Molecular Weight: 130.18 g/mol
• CAS RN: 18068-06-9, 22188-02-9

Description

4-Methoxycyclohexanol (4-MCH) is an organic compound with the molecular formula C7H14O2. It is a colourless liquid with a mild, sweetish odour. 4-MCH is a cyclohexanol derivative with a methoxy group at the fourth position. It is used in the manufacture of various chemicals, such as fragrances, pharmaceuticals, and dyes.

Scientific Research Applications

Analytical Profiling and Biological Matrix Analysis

• Analytical Profiling : 4-Methoxycyclohexanol is characterized using advanced techniques such as gas chromatography, nuclear magnetic resonance, and diode array detection. This profiling is crucial for understanding the chemical's properties and potential applications in various fields (De Paoli et al., 2013).
• Biological Matrix Analysis : Methods for analyzing this compound in biological matrices like blood and urine have been developed. Such analyses are essential for research in toxicology and pharmacokinetics (De Paoli et al., 2013).

Synthesis and Thermodynamic Properties

• Synthesis Methods : Research has been conducted on the synthesis of this compound, providing insights into efficient and scalable production methods. Understanding these methods is critical for industrial and pharmaceutical applications (Feng et al., 2018).
• Thermodynamic Properties : Studies on the specific heat capacity and the standard enthalpy of formation of this compound offer vital data for its use in chemical processes and product development (Feng et al., 2018).

Biochemical and Pharmacological Properties

• Neurochemical Profile : this compound exhibits a neurochemical profile indicative of antidepressant activity, making it a potential candidate for drug development in mental health therapeutics (Muth et al., 1986).
• Pharmacological Applications : Its unique pharmacological properties, distinct from traditional tricyclic antidepressants, highlight its potential for developing new classes of antidepressants with fewer side effects (Muth et al., 1986).

Chemical and Structural Analysis

• Structural Analysis : Studies on the conformational properties of this compound, such as axial and equatorial population ratios, are essential for understanding its chemical behavior and potential applications in synthesis and material science (Stolow & Giants, 1971).
• Chemical Behavior : Investigations into the chemical reactions and transformations of this compound provide insights into its reactivity and potential uses in organic synthesis (Dua et al., 1996).

Environmental and Industrial Applications

• Pollutant Extraction : Research on using this compound for extracting pollutants like dyes from water showcases its potential in environmental applications and wastewater treatment (Schramm et al., 1988).
• Material Science : Studies on the conversion of lignin-derived compounds to this compound-based polymers demonstrate its role in developing sustainable materials and biorefineries (Schutyser et al., 2015).

Mechanism of Action

Target of Action

It is known that this compound is a product of the depolymerization of lignin, a complex organic polymer . The process involves the disconnection of C–O and C–O–C bonds in the lignin moiety in the presence of hydrogen and different metal catalysts .

Mode of Action

The mode of action of 4-Methoxycyclohexanol involves the hydrogenation followed by hydrodemethoxylation via an intermediate of 2-methoxy-4-propylcyclohexan-1-ol . This process is used for the conversion of eugenol to 4-n-propyl cyclohexanol .

Biochemical Pathways

It is known that the compound is involved in the hydrodeoxygenation/-hydrogenation reaction of lignin-based phenolic compounds .

Pharmacokinetics

It has a molecular weight of 130.185 Da , a density of 1.0±0.1 g/cm³ , and a boiling point of 217.0±8.0 °C at 760 mmHg . These properties can influence the compound’s bioavailability.

Result of Action

It is known that the compound is a product of the depolymerization of lignin, a process that produces a variety of aromatic compounds .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound’s solubility in water is estimated to be 6.181e+004 mg/L at 25°C , which can affect its distribution in aquatic environments. Additionally, its vapor pressure is 0.0±0.9 mmHg at 25°C , which can influence its volatility and potential for atmospheric dispersion.

Synthesis routes and methods I

Procedure details

Following the procedure of J. Org. Chem., 28 1923 (1963), 13.35 g of AlCl3 and 125 ml of ether were stirred under N2. 25 ml of 1M LiAlH4 in ether were added by syringe to the solution. Next, 13 g of 4-methoxycyclohexanol in 50 ml of ether were added to the stirred mixture over a 30 minute period. The mixture was then allowed to settle. The supernate was removed. The solid remaining was washed three times with 25, 50 and 50 ml portions of ether. The solid precipitate was filtered and the filter cake thoroughly washed with ether. (The filtrate, and washings contained trans-4-methoxycyclohexanol). The dried precipitate (19.17 g) was slurried in 100 ml of ether. 100 ml of 10% sulfuric acid were slowly added thereto (30 minutes). The cis isomer obtained from the decompositions of the AlCl2 complex was in the ether layer which was separated. The separated layer was washed successively with 100 ml water, 50 ml saturated aqueous sodium bicarbonate and 50 ml of brine. The ethereal solution was dried and the ether evaporated to yield 1.7 g of cis-4-methoxycyclohexanol. An additional 4 g were obtained from the water layer.

Synthesis routes and methods II

Procedure details

4-Methoxyphenol (100 g) in ethanol (759 ml) was hydrogenated under 50 psi hydrogen using Nishimura catalyst (10.0 g) at rt for 4.5 h. The catalyst was filtered off; the solvent was removed in vacuo to yield the desired product as 95% pure yellowish liquid.

Synthesis routes and methods III

Procedure details

A mixture of 4-methoxyphenol (0.10 g, 0.806 mmol) in acetic acid (10 mL) was added to platinum oxide (0.020 g, 0.088 mmol) in a 50 mL pressure bottle and heated at 50° C. under hydrogen at 30 psi for 1 hour. The solid was removed by filtration, and the filtrate was concentrated to provide the title compound.

Synthesis routes and methods IV

Procedure details

To mono-potassium salt of 1,4-cyclohexanediol which had been prepared from 17.5 g of 1,4-cyclohexanediol and 9.3 g of potassium hydroxide, 32 g of methyl iodide was added, and the resultant mixture was heated under reflux for 5 hours. After the reaction was completed, water was added and then the mixture was extracted with chloroform. The extract was subjected to distillation under reduced pressure to obtain 10.34 g of 4-methoxycyclohexanol. b15 : 100°-103° C.

Q & A

Q1: How does the position of the methoxy group influence the reactivity of methoxyphenols in hydrogen-transfer reactions with Raney nickel catalyst?

A: The position of the methoxy group significantly impacts the adsorption geometry and reactivity of methoxyphenols on Raney nickel catalysts in the presence of hydrogen donors like 2-propanol [, ]. 2-Methoxyphenol (guaiacol) preferentially adsorbs on the catalyst surface in a flat configuration, facilitating strong interaction between the methoxy C–O bond and the catalyst surface [, ]. This interaction promotes demethoxylation, leading to phenol, which then undergoes hydrogenation to form cyclohexanol as the major product [, ]. In contrast, 3-methoxyphenol and 4-methoxyphenol adopt tilted adsorption geometries, limiting interactions between the methoxy group and the catalyst surface [, ]. Consequently, these isomers primarily undergo ring saturation to yield 3-methoxycyclohexanol and 4-methoxycyclohexanol, respectively [, ].

Q2: Can ATR-IR spectroscopy provide insights into the different reactivity patterns observed for methoxyphenol isomers during hydrogen-transfer reactions?

A: Yes, attenuated total reflection infrared (ATR-IR) spectroscopy provides valuable information about the adsorption mode of methoxyphenol isomers on the Raney nickel catalyst surface, correlating with their reactivity differences [, ]. ATR-IR spectra reveal that 2-methoxyphenol adsorbs in a parallel orientation, maximizing the interaction of the methoxy C-O bond with the catalyst surface [, ]. This observation supports the observed demethoxylation pathway. Conversely, 3-methoxyphenol and 4-methoxyphenol exhibit tilted adsorption configurations, minimizing methoxy group-catalyst interactions and favoring ring saturation [, ].

Q3: What is the significance of understanding the regioselectivity of these hydrogen-transfer reactions in the context of lignin valorization?

A: Understanding the factors controlling the product selectivity in hydrogen-transfer reactions of lignin-derived methoxyphenols is crucial for developing efficient lignin valorization strategies []. By selectively cleaving specific C-O bonds, such as the methoxy C-O bond in 2-methoxyphenol, valuable platform chemicals like phenol and cyclohexanol can be obtained []. This knowledge enables the development of tailored catalytic systems and reaction conditions to funnel lignin-derived products towards desired compounds, maximizing resource utilization and promoting sustainable chemical production from renewable biomass sources [].